Cas no 1790198-45-6 (N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N-(thiophen-2-ylmethyl)oxamide)

• Product Name: N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N-(thiophen-2-ylmethyl)oxamide
• CAS No: 1790198-45-6
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5368544
• Update Time: 2025-05-25

N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N-(thiophen-2-ylmethyl)oxamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N-(thiophen-2-ylmethyl)oxamide

• Inchi： 1S/C17H20N2O4S/c1-22-14-8-4-3-7-13(14)15(23-2)11-19-17(21)16(20)18-10-12-6-5-9-24-12/h3-9,15H,10-11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： ONPGIBUYTNSJCF-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(NCC(OC)C1=CC=CC=C1OC)=O

Additional information on N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N-(thiophen-2-ylmethyl)oxamide

N'-[2-Methoxy-2-(2-Methoxyphenyl)Ethyl]-N-(Thiophen-2-Ylmethyl)Oxamide: A Comprehensive Overview

The compound N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N-(thiophen-2-ylmethyl)oxamide (CAS No. 1790198-45-6) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its intriguing properties and versatile applications. In this article, we will delve into the structural features, synthesis methods, physical and chemical properties, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

Structural Analysis

The molecular structure of N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N-(thiophen-2-ylmethyl)oxamide is defined by its intricate arrangement of functional groups. The molecule consists of a central oxamide group, which serves as a key functional moiety. Attached to this oxamide group are two distinct substituents: a 2-methoxyphenyl group and a thiophene ring. The presence of these groups imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the importance of the thiophene ring in modulating the electronic properties of the compound. The thiophene moiety, being an aromatic heterocycle, contributes to the molecule's conjugation and stability. This feature is particularly advantageous in applications such as electronic materials and sensors, where stability and conductivity are critical.

Synthesis and Characterization

The synthesis of N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N-(thiophen-2-ylmethyl)oxamide involves a multi-step process that typically begins with the preparation of precursor molecules. The key steps include nucleophilic substitution reactions, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

Characterization of this compound is carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure, purity, and crystallinity of the compound. For instance, NMR spectroscopy has been instrumental in confirming the regiochemistry of the substituents on the thiophene ring.

Physical and Chemical Properties

The physical properties of N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N-(thiophen-2-ylmethyl)oxamide include a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics make it suitable for use in organic synthesis reactions.

Chemically, this compound exhibits reactivity towards nucleophilic attack due to the electron-withdrawing nature of the oxamide group. It has been demonstrated to undergo various transformations, including amidation reactions, Michael additions, and cycloadditions. Recent research has explored its application as a catalyst in asymmetric synthesis, where it has shown promising results in enantioselective reactions.

Applications in Pharmaceutical Sciences

The pharmaceutical industry has taken a keen interest in N'-[2-methoxy-2-(